Cas no 67455-52-1 (1H-Pyrazole-1-propanenitrile, 3,4-diphenyl-)
67455-52-1 structure
Product Name:1H-Pyrazole-1-propanenitrile, 3,4-diphenyl-
CAS No:67455-52-1
MF:C18H15N3
MW:273.331803560257
CID:394798
PubChem ID:13409570
Update Time:2025-04-19
1H-Pyrazole-1-propanenitrile, 3,4-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-1-propanenitrile, 3,4-diphenyl-
- 3-(3,4-diphenylpyrazol-1-yl)propanenitrile
- 3-(3,4-Diphenyl-1H-pyrazol-1-yl)propanenitrile
- SCHEMBL10358689
- DTXSID50539870
- 67455-52-1
-
- Inchi: 1S/C18H15N3/c19-12-7-13-21-14-17(15-8-3-1-4-9-15)18(20-21)16-10-5-2-6-11-16/h1-6,8-11,14H,7,13H2
- InChI Key: PUXUEPFDKXBXMV-UHFFFAOYSA-N
- SMILES: N1(CCC#N)C=C(C2C=CC=CC=2)C(C2C=CC=CC=2)=N1
Computed Properties
- Exact Mass: 273.12675
- Monoisotopic Mass: 273.126597491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 41.6Ų
Experimental Properties
- PSA: 41.61
1H-Pyrazole-1-propanenitrile, 3,4-diphenyl- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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